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Compound of Interest

Compound Name: Dodec-6-enoic acid

Cat. No.: B8429386

For Researchers, Scientists, and Drug Development Professionals

In the landscape of lipid research, the biological significance of monounsaturated fatty acids
(MUFAS) is a subject of continuous investigation. While molecules like oleic acid, palmitoleic
acid, and sapienic acid have been extensively studied, revealing their intricate roles in
metabolic regulation, cellular signaling, and disease, other MUFAs such as Dodec-6-enoic
acid remain largely uncharacterized. This guide provides a comparative overview of Dodec-6-
enoic acid alongside its more researched counterparts, highlighting the current state of
knowledge and underscoring areas ripe for future exploration.

Chemical and Physical Properties: A Structural
Overview

The fundamental characteristics of a fatty acid, including its carbon chain length and the
position of its double bond, dictate its physical properties and, consequently, its biological
function. Below is a comparison of the key chemical and physical properties of Dodec-6-enoic
acid, oleic acid, palmitoleic acid, and sapienic acid.
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Dodec-6-enoic ] ] Palmitoleic o ]
Property . Oleic acid . Sapienic acid
acid acid
Molecular
C12H2202[1] C18H3402[2] C16H3002[3] C16H3002[4]
Formula
Molar Mass 198.30 g/mol [1] 282.47 g/mol [2] 254.41 g/mol [3] 254.41 g/mol [4]
Lipid Number 12:1n-6 18:1n-9[2] 16:1n-7[3] 16:1n-10[4]
) ] Data not Data not
Melting Point ) 13-14 °C[2] -0.1 °C[3] ]
available available
N ] Data not Data not Data not
Boiling Point ) 360 °C[2] ] )
available available available
Solubility in Data not Data not Data not
) Insoluble[2] ] )
Water available available available

Biological Significance and Physiological Effects:
Knowns and Unknowns

The biological activities of oleic acid, palmitoleic acid, and sapienic acid have been the focus of
numerous studies, revealing their diverse physiological roles. In stark contrast, the biological
significance of Dodec-6-enoic acid remains to be elucidated.
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Fatty Acid

Key Biological Roles and Physiological
Effects

Dodec-6-enoic acid

Data not available. As a medium-chain
monounsaturated fatty acid, it is hypothesized to
be a metabolic intermediate, but experimental
evidence of its specific biological activities is

currently lacking in the scientific literature.

Oleic acid

The most abundant fatty acid in nature, oleic
acid is a major component of triglycerides and
cell membranes.[2] It is recognized for its role in
reducing LDL cholesterol when substituting for
saturated fats in the diet.[2][5] Oleic acid is also
involved in various cellular processes, including
the regulation of membrane fluidity and

signaling pathways.

Palmitoleic acid

Often referred to as a "lipokine," palmitoleic acid
is an omega-7 monounsaturated fatty acid that
acts as a signaling molecule.[3] Animal and cell
culture studies have demonstrated its anti-
inflammatory properties and its ability to improve
insulin sensitivity in the liver and skeletal
muscles, with many of its effects mediated
through the activation of PPAR-alpha.[3]

Sapienic acid

Unique to humans, sapienic acid is the most
abundant fatty acid in sebum.[4] It plays a
crucial role in skin health, exhibiting potent
antibacterial activity against pathogens like
Staphylococcus aureus.[4] Deficiencies in
sapienic acid have been linked to skin

conditions such as atopic dermatitis.[4]

Signaling Pathways: A Glimpse into Molecular

Mechanisms
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The signaling pathways modulated by these fatty acids are central to their physiological effects.
While the pathways for oleic, palmitoleic, and sapienic acids are increasingly understood, no
specific signaling pathways have been identified for Dodec-6-enoic acid.

Palmitoleic Acid as a Lipokine:

Palmitoleic acid, produced in adipose tissue, can act as a hormone-like signaling molecule
(lipokine) to influence distant organs like the liver and muscle. Its effects on improving insulin
sensitivity are partly mediated by the activation of Peroxisome Proliferator-Activated Receptor
alpha (PPARa), a nuclear receptor that regulates the expression of genes involved in lipid and
glucose metabolism.
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Caption: Palmitoleic acid signaling pathway.
Biosynthesis of Sapienic Acid:

Sapienic acid is synthesized in human sebaceous glands from palmitic acid through the action

of the enzyme Fatty Acid Desaturase 2 (FADS2), which introduces a double bond at the delta-6
position. This is a unique pathway as in other tissues, FADS2 typically acts on polyunsaturated
fatty acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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